Cas no 1058413-26-5 (N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide)

• Product Name: N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide
• CAS No: 1058413-26-5
• MF: C₁₈H₁₄N₂O₃S
• MW: 338.380362987518
• CID: 6401914
• PubChem ID: 25850843
• Update Time: 2025-06-08

N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide
• N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]furan-2-carboxamide
• 1058413-26-5
• F5098-0058
• AKOS016468330
• N-(1-(thiophene-2-carbonyl)indolin-6-yl)furan-2-carboxamide
• VU0635512-1

• Inchi： 1S/C18H14N2O3S/c21-17(15-3-1-9-23-15)19-13-6-5-12-7-8-20(14(12)11-13)18(22)16-4-2-10-24-16/h1-6,9-11H,7-8H2,(H,19,21)
• InChI Key： RWLVSGNMURDPFI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)=O

Computed Properties

• Exact Mass: 338.07251349g/mol
• Monoisotopic Mass: 338.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide

Professional Introduction to N-[1-(thiophene-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]furan-2-carboxamide (CAS No. 1058413-26-5)

N-[1-(thiophene-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1058413-26-5, represents a unique molecular scaffold that combines the structural features of thiophene, indole, and furan moieties. Such a combination has been strategically designed to explore novel pharmacological activities, particularly in the realm of drug discovery and development.

The core structure of N-[1-(thiophene-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]furan-2-carboxamide is characterized by its intricate arrangement of heterocyclic rings. The presence of a thiophene-2-carbonyl group introduces a reactive site that can participate in various chemical transformations, making it a versatile intermediate in synthetic chemistry. Meanwhile, the indole ring contributes to the compound's potential biological activity by mimicking natural products that have demonstrated efficacy in therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing new drugs. The fusion of thiophene and indole units in N-[1-(thiophene-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]furan-2-carboxamide aligns with this trend, as these motifs are known to exhibit a wide range of biological properties. For instance, derivatives of thiophene and indole have been reported to possess antimicrobial, anti-inflammatory, and anticancer activities.

The furan moiety in this compound adds another layer of complexity, offering potential for further functionalization. Furan derivatives are well-documented for their role in pharmaceuticals due to their ability to engage with biological targets in unique ways. The carboxamide group at the terminus of the molecule further enhances its reactivity, allowing for modifications that could fine-tune its pharmacokinetic and pharmacodynamic profiles.

In the context of contemporary research, N-[1-(thiophene-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]furan-2-carboxamide has been explored as a potential lead compound for drug development. Its structural features make it an attractive candidate for further investigation into its biological effects. Studies have begun to unravel the mechanisms by which such compounds interact with biological systems, providing insights into their potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene-2-carbonyl group necessitates careful handling to ensure high yield and purity. Additionally, the subsequent functionalization of the indole and furan rings demands expertise in synthetic methodologies to achieve the desired molecular architecture.

Efforts are ongoing to optimize synthetic routes for N-[1-(thiophene-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]furan-2-carboxamide to facilitate large-scale production. This is crucial for conducting comprehensive biological evaluations and advancing towards clinical trials. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory discoveries into viable therapeutic agents.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure suggests utility in other areas such as materials science and agrochemicals. By leveraging its chemical diversity, researchers aim to develop innovative solutions that address unmet needs across multiple industries.

The future direction of research on N-[1-(thiophene-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]furan-2-carboxamide is promising. With ongoing studies focusing on its biological activity and synthetic modifications, this compound holds promise as a building block for novel therapeutics. As our understanding of its properties grows, so too will its potential contributions to human health and industrial applications.